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Compound of Interest

Compound Name: Dugesin C

Cat. No.: B12402956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence, distribution,

and isolation of Dugesin C, a neo-clerodane diterpenoid. The information is based on currently

available scientific literature and is intended to serve as a resource for researchers in natural

product chemistry, pharmacology, and drug discovery.

Natural Occurrence and Distribution
Dugesin C has been identified and isolated from a single natural source. The details of its

origin are summarized below.

Producing Organism and Geographical Location
Dugesin C is a secondary metabolite produced by the plant Salvia dugesii.[1][2] This plant

species is noted as being invasive in the Yunnan Province of China, which is the sole reported

geographical location for the natural occurrence of this compound.[1][2] At present, there are

no scientific reports of Dugesin C being isolated from any other plant species, marine

organisms, or microorganisms.

Quantitative Data on Natural Abundance
The yield of Dugesin C from its natural source is relatively low. The table below summarizes

the quantitative data from the primary isolation study.
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Parameter Value
Source
Organism

Plant Part Reference

Starting Plant

Material (Dry

Weight)

10 kg Salvia dugesii Aerial Parts Xu et al., 2011

Isolated Yield of

Dugesin C
12 mg Salvia dugesii Aerial Parts Xu et al., 2011

Calculated Yield 0.00012% Salvia dugesii Aerial Parts

Experimental Protocols
The following sections detail the methodologies employed in the extraction, isolation, and

characterization of Dugesin C as reported in the scientific literature.

Extraction and Isolation
The isolation of Dugesin C from the aerial parts of Salvia dugesii involves a multi-step process

of solvent extraction and chromatographic separation.

Extraction:

The air-dried and powdered aerial parts of Salvia dugesii (10 kg) were extracted with

acetone at room temperature.[2]

The resulting acetone extract was concentrated under reduced pressure to yield a crude

residue.[2]

Isolation:

The crude extract was subjected to silica gel column chromatography, eluting with a gradient

of petroleum ether-acetone.[2]

Fractions were collected and further separated using repeated column chromatography over

silica gel and Sephadex LH-20.[2]
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Final purification of the fraction containing Dugesin C was achieved through preparative

High-Performance Liquid Chromatography (HPLC).[2]

Structure Elucidation
The chemical structure of Dugesin C was determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EIMS) and High-

Resolution EIMS (HREIMS) were used to determine the molecular formula, C20H18O5.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and Distortionless

Enhancement by Polarization Transfer (DEPT) experiments were conducted to identify the

carbon and proton frameworks.[2]

2D NMR Spectroscopy: Techniques such as Correlation Spectroscopy (COSY),

Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation

(HMBC), and Rotating frame Overhauser Effect Spectroscopy (ROESY) were employed to

establish the connectivity and relative stereochemistry of the molecule.[2]

Biological Activity
Preliminary biological screening of Dugesin C has been conducted; however, no significant

activity has been reported to date.

Assay Type Result Reference

Antifeedant Activity Not active Xu et al., 2011

Cytotoxic Activity Not active Xu et al., 2011

Antiviral Activity (Influenza A

virus, FM1 strain)
Not active Xu et al., 2011

Signaling Pathways
Currently, there is no published information regarding the mechanism of action or any signaling

pathways modulated by Dugesin C. This is likely due to the lack of significant findings in initial
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broad biological screenings. The broader class of neo-clerodane diterpenoids has been shown

to interact with various biological targets, but specific data for Dugesin C is not available.

Visualizations
Experimental Workflow for Isolation of Dugesin C
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Caption: Isolation workflow for Dugesin C from Salvia dugesii.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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